3-(Bromomethyl)-5-ethylpyridine

• Molecular Formula: C8H10BrN
• Molecular Weight: 200.08 g/mol
• IUPAC Name: 3-(bromomethyl)-5-ethylpyridine
• InChI: InChI=1S/C8H10BrN/c1-2-7-3-8(4-9)6-10-5-7/h3,5-6H,2,4H2,1H3
• InChI Key: XKFHZDPSVYEWJS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CN=C1)CBr

Description

3-(Bromomethyl)-5-ethylpyridine is a brominated pyridine derivative featuring a bromomethyl group at the 3-position and an ethyl substituent at the 5-position of the pyridine ring. This compound is of significant interest in organic synthesis, particularly in pharmaceutical applications, due to the reactivity of the bromomethyl group, which serves as a versatile intermediate for nucleophilic substitutions or cross-coupling reactions. The ethyl group at the 5-position introduces steric and electronic effects that influence the compound’s reactivity and stability compared to simpler analogs .

Comparison with Similar Compounds

Substituent Effects and Structural Analogues

The table below summarizes key structural analogs of 3-(Bromomethyl)-5-ethylpyridine, highlighting differences in substituents and their implications:

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Applications	Reference
3-(Bromomethyl)-5-ethylpyridine	BrCH₂ (3), C₂H₅ (5)	C₈H₁₀BrN	Reactive intermediate for drug synthesis	-
5-Methyl-3-(bromomethyl)pyridine	BrCH₂ (3), CH₃ (5)	C₇H₈BrN	Intermediate for rupatadine; 65.9% yield synthesis from 5-methylnicotinic acid	[1]
3-Bromo-5-ethoxypyridine	Br (3), OCH₂CH₃ (5)	C₇H₈BrNO	Electron-donating ethoxy group; MW 202.05; used in coupling reactions	[5]
5-Bromo-3-carboxypyridine	Br (5), COOH (3)	C₆H₄BrNO₂	Carboxylic acid enhances solubility; MW 202.01; precursor for metal-organic frameworks	[10]
3-Amino-5-bromopyridine	NH₂ (3), Br (5)	C₅H₅BrN₂	Electron-rich amino group directs electrophilic substitution; mp 76–77°C	[9]

Key Observations :

• Substituent Type: Bromomethyl groups (e.g., in 3-(Bromomethyl)-5-ethylpyridine) are highly reactive toward nucleophiles, making them ideal for alkylation or arylation reactions. In contrast, ethoxy (electron-donating) or amino groups (electron-rich) alter reaction pathways, favoring electrophilic substitutions or hydrogen bonding .